7-(3-fluorophenyl)-3-[3-(trifluoromethyl)benzyl]thieno[3,2-d]pyrimidin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-(3-fluorophenyl)-3-[3-(trifluoromethyl)benzyl]thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C20H12F4N2OS and its molecular weight is 404.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
Larvicidal Activity : Compounds structurally similar to the queried molecule have been synthesized and evaluated for their larvicidal activity. For instance, a series of pyrimidine derivatives linked with morpholinophenyl groups exhibited significant activity against third instar larvae, highlighting their potential as bioactive agents (Gorle et al., 2016).
Antimicrobial Activity : Tricyclic compounds, including thieno[2,3-d]pyrimidines, have been synthesized and found to exhibit significant antibacterial and antifungal activities. This suggests that compounds with a similar core structure could be explored for antimicrobial applications (Mittal et al., 2011).
Crystal Structure Analysis : The study of heterocyclic tetrahydropyrido[4′,3′:4,5]thieno[2,3-d]pyrimidinone derivatives through crystal structure determination aids in understanding the influence of structural modifications on molecular geometry and conformation. Such analyses are crucial for the development of compounds with optimized biological activities (Chen & Liu, 2019).
Chemical Synthesis Techniques
Efficient Synthesis : Research into efficient synthesis methods for thieno[2,3-d]pyrimidin-4(3H)-ones showcases the development of base-catalyzed reactions that might be applicable to the synthesis of the queried compound, potentially enhancing its availability for further study (Dai et al., 2011).
Novel Synthesis Approaches : A catalytic four-component reaction has been developed for the green synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones, demonstrating an innovative approach that could potentially be adapted for the synthesis of related compounds, emphasizing sustainability and efficiency (Shi et al., 2018).
Properties
IUPAC Name |
7-(3-fluorophenyl)-3-[[3-(trifluoromethyl)phenyl]methyl]thieno[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12F4N2OS/c21-15-6-2-4-13(8-15)16-10-28-18-17(16)25-11-26(19(18)27)9-12-3-1-5-14(7-12)20(22,23)24/h1-8,10-11H,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPQPUPRRBFQQHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)CN2C=NC3=C(C2=O)SC=C3C4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12F4N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.